1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-1-(4-ethoxy-3-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H27N3O5S/c1-3-30-20-9-8-19(14-15(20)2)31(28,29)25-12-10-17(11-13-25)22(27)24-18-6-4-16(5-7-18)21(23)26/h4-9,14,17H,3,10-13H2,1-2H3,(H2,23,26)(H,24,27)
• InChI Key: RNCSBFQVUJYUIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)N)C
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide, also known as EPMC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EPMC is a member of the piperidine family of compounds and has a molecular weight of 365.48 g/mol.

Mechanism of Action

The mechanism of action of 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide involves its binding to the sigma-1 receptor, which is a transmembrane protein located in the endoplasmic reticulum. This compound has been shown to modulate the activity of various ion channels and receptors, including the voltage-gated calcium channels, NMDA receptors, and TRPC channels. This compound also regulates the activity of various enzymes, such as protein kinase C and phospholipase C, which are involved in various cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to regulate calcium signaling, which is essential for various cellular processes, such as muscle contraction, neurotransmitter release, and gene expression. This compound also regulates lipid metabolism, which is involved in various physiological processes, such as energy production, membrane structure, and cell signaling. This compound has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor, which allows for the selective modulation of its activity. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. It has poor solubility in water, which limits its use in aqueous solutions. This compound also has low bioavailability, which limits its use in vivo.

Future Directions

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide has several potential future directions for scientific research. It can be used as a tool compound to study the role of the sigma-1 receptor in various physiological and pathological processes. This compound can also be used as a lead compound to develop new drugs for the treatment of neurodegenerative diseases and other disorders. Future research can also focus on improving the solubility and bioavailability of this compound to enhance its potential applications in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has a high affinity for the sigma-1 receptor and has been used as a tool compound to study various cellular and molecular processes. This compound has various biochemical and physiological effects and has potential applications in the treatment of neurodegenerative diseases and other disorders. Future research can focus on improving the solubility and bioavailability of this compound and developing new drugs based on its structure.

Synthesis Methods

The synthesis of 1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide involves the reaction between 1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carboxylic acid and N-methylmorpholine in the presence of N,N-dimethylformamide. The resulting compound is then purified by recrystallization to obtain this compound in high yields.

Scientific Research Applications

1-(4-ethoxy-3-methylbenzenesulfonyl)-N-methylpiperidine-4-carboxamide has been studied extensively for its potential applications in scientific research. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes. This compound has been used as a tool compound to study the role of the sigma-1 receptor in various cellular and molecular processes, such as calcium signaling, protein folding, and lipid metabolism.